Cas no 18336-03-3 (5-Butyl-1,2-benzothiazol-3(2H)-one)
18336-03-3 structure
Product Name:5-Butyl-1,2-benzothiazol-3(2H)-one
CAS No:18336-03-3
MF:C11H13NOS
MW:207.292021512985
CID:2783650
PubChem ID:19076694
Update Time:2025-04-21
5-Butyl-1,2-benzothiazol-3(2H)-one Chemical and Physical Properties
Names and Identifiers
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- 18336-03-3
- DTXSID20597841
- 5-Butyl-1,2-benzothiazol-3(2H)-one
- SCHEMBL6231819
-
- Inchi: 1S/C11H13NOS/c1-2-3-4-8-5-6-10-9(7-8)11(13)12-14-10/h5-7H,2-4H2,1H3,(H,12,13)
- InChI Key: FCGBNKBHSOFCMV-UHFFFAOYSA-N
- SMILES: S1C2C=CC(=CC=2C(N1)=O)CCCC
Computed Properties
- Exact Mass: 207.07178521Da
- Monoisotopic Mass: 207.07178521Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54.4Ų
5-Butyl-1,2-benzothiazol-3(2H)-one Related Literature
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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